Cas no 157170-96-2 (Ethyl 4-(hydroxymethyl)-5-methyl-1,2-oxazole-3-carboxylate)

• Product Name: Ethyl 4-(hydroxymethyl)-5-methyl-1,2-oxazole-3-carboxylate
• CAS No: 157170-96-2
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 2779713
• PubChem ID: 71351036
• Update Time: 2025-04-21

Ethyl 4-(hydroxymethyl)-5-methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID50776804
• Ethyl 4-(hydroxymethyl)-5-methylisoxazole-3-carboxylate
• Ethyl 4-(hydroxymethyl)-5-methyl-1,2-oxazole-3-carboxylate
• 157170-96-2

• Inchi： 1S/C8H11NO4/c1-3-12-8(11)7-6(4-10)5(2)13-9-7/h10H,3-4H2,1-2H3
• InChI Key： ISHVVBUYONQOBC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 185.06880783Da
• Monoisotopic Mass: 185.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.6Ų